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Compound of Interest

Compound Name: 2-(Benzyloxy)acetamide

CAS No.: 5774-77-6

Cat. No.: B2937700 Get Quote

Executive Summary & Core Directive
Do not dispose of 2-(Benzyloxy)acetamide down the drain or in general trash.

This compound is a biologically active pharmaceutical intermediate containing an amide

functionality and a benzyl ether linkage. Due to its potential biological activity (h2 receptor

inhibition) and stability, it requires destruction via high-temperature incineration. This guide

defines the protocol for segregating, packaging, and handing off this material to your facility’s

hazardous waste stream.

Chemical Identification & Hazard Profile
Before handling waste, verify the material identity.[1] Misidentification leads to dangerous

incompatible mixtures.
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Parameter Specification

Chemical Name 2-(Benzyloxy)acetamide

CAS Number 5774-77-6 (Primary)

Molecular Formula

Structure

Physical State Solid (Crystalline powder)

Solubility
Soluble in organic solvents (DMSO, Methanol);

Sparingly soluble in water.[2]

Bioactivity
Potential h2 receptor inhibitor; treat as

Pharmacologically Active.

Hazard Assessment (GHS Classification)
Based on structural analogs (Acetamide, Benzyl compounds) and precautionary principles for

pharmaceutical intermediates:

Signal Word:WARNING

H302: Harmful if swallowed.[3][4]

H315/H319: Causes skin and serious eye irritation.[4]

H351: Suspected of causing cancer (Extrapolated from parent Acetamide structure).[5]

Pre-Disposal Handling & Segregation
The Scientific Logic: Amides are relatively stable. Chemical deactivation (hydrolysis) in the lab

is inefficient and introduces unnecessary risk of exothermic reaction or toxic byproduct

formation. The safest route is containment.

Segregation Rules
Isolate from Oxidizers: Do not mix with strong oxidizers (e.g., Nitric Acid, Permanganates).

The benzyl ether moiety is susceptible to oxidation, which can generate heat and pressure in
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a closed waste container.

Isolate from Strong Acids/Bases: Prevents uncontrolled hydrolysis of the amide bond.

Solid vs. Liquid:

Pure Solid: Dispose of as "Solid Hazardous Waste (Organic)."

In Solution: Segregate based on the solvent (e.g., "Non-Halogenated Organic" for

DMSO/Methanol solutions).

Step-by-Step Disposal Protocol
Phase A: Solid Waste (Pure Compound or Contaminated
Solids)
Applicability: Expired reagent, weighing boats, contaminated gloves, spill cleanup debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Packaging:

Transfer the solid carefully to avoid dust generation.

If the compound is in a small vial, place the entire vial (uncapped) into the waste jar.

Labeling:

Label as "Hazardous Waste - Solid Organic with Toxic Constituents."

Explicitly write: "Contains: 2-(Benzyloxy)acetamide."[6][7]

Check "Toxic" and "Irritant" boxes.

Phase B: Liquid Waste (Reaction Mixtures or Stock
Solutions)
Applicability: HPLC waste, mother liquors.
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Solvent Compatibility Check: Ensure the waste container is compatible with the primary

solvent (e.g., LDPE carboys for organic solvents).

Transfer: Pour liquid into the "Non-Halogenated Organic Solvent" stream (unless

halogenated solvents like DCM were used).

Rinsing: Triple rinse the original vessel with a compatible solvent (e.g., Acetone or Ethanol).

Add the rinsate to the organic waste container, NOT the sink.

Labeling: List all solvents plus "Trace 2-(Benzyloxy)acetamide <1%".

Decision Logic & Workflow
The following diagram illustrates the critical decision points for researchers to ensure

compliance.
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Waste Generation:
2-(Benzyloxy)acetamide

Physical State?

Solid / Debris

Powder/Gloves

Liquid Solution

Reaction Mix

Container:
Wide-Mouth HDPE Jar

Solvent Type?

LABELING:
Name: 2-(Benzyloxy)acetamide

Hazards: Toxic, Irritant

Non-Halogenated
(MeOH, DMSO, EtOH)

No Halogens

Halogenated
(DCM, Chloroform)

Contains Halogens

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of 2-(Benzyloxy)acetamide waste streams.
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Emergency Contingencies
Spill Response (Dry Powder)

PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible, use an N95 or P100

respirator.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup: Scoop up the material and the paper towel. Place into a Solid Hazardous Waste

container.

Decontamination: Wipe the surface with a soap/water solution. Dispose of the wipe in the

same waste container.

Accidental Exposure
Eye Contact: Flush immediately with water for 15 minutes.[3][8]

Skin Contact: Wash with soap and water.[8] Do not use ethanol (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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